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Executive Summary

FMF-01-086-2 is a highly selective, ATP-competitive small molecule inhibitor of the Aurora
kinase family (Aurora A, B, and C).[1] Developed by the laboratory of Nathanael Gray (Dana-
Farber Cancer Institute/Stanford), this compound addresses a critical deficiency in early-
generation Aurora inhibitors: off-target activity against PLK4 and other mitotic kinases.

While structurally featuring an acrylamide moiety—a hallmark of covalent inhibitors—FMF-01-
086-2 functions as a potent pan-Aurora probe with reversible kinetics, providing equipotent
inhibition across the family while maintaining an exceptionally clean kinome profile. It is the tool
of choice for dissecting Aurora-specific phenotypes without the confounding variables of
polypharmacology.

Part 1: The Selectivity Challenge in Mitotic Research
The "Dirty" History of Aurora Inhibitors

Early Aurora kinase inhibitors (e.g., VX-680, ZM447439) were instrumental in validating Aurora
kinases as oncology targets. However, they suffered from significant cross-reactivity,
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particularly with PLK4 (Polo-like kinase 4) and FLT3.

e Consequence: PLK4 inhibition causes centriole duplication defects, which can be mistakenly
attributed to Aurora inhibition.

e The FMF-01-086-2 Solution: This probe was engineered to retain high potency against
Aurora A/B/C while eliminating PLK4 affinity, allowing for precise attribution of cellular
phenotypes to Aurora blockade.

Chemical Design & Structural Logic

FMF-01-086-2 utilizes a pyrimido-diazepinone scaffold, a privileged structure in the Gray lab's
library (often associated with kinase inhibition).

o Chemical Name: 4-acrylamido-N-(4-((5,8,11-trimethyl-6-0x0-6,11-dihydro-5H-
benzo[e]pyrimido[5,4-b][1,4]diazepin-2-yl)amino)phenyl)benzamide.[1][2]

o The Acrylamide Paradox: The molecule contains an acrylamide "warhead," typically
designed to form a covalent bond with a cysteine residue (e.g., Cys290 in Aurora A).
However, kinetic profiling reveals reversible binding.

o Mechanistic Insight: The acrylamide likely functions here to provide steric complementarity
or hydrogen bonding within the ATP pocket, rather than acting as an irreversible
electrophile in this specific scaffold geometry. This results in broad coverage (Pan-Aurora)
rather than the isoform selectivity usually seen with covalent trapping.

Part 2: Mechanism of Action & Profiling Data[2][3]
Kinome Selectivity Profile

The defining feature of FMF-01-086-2 is its "clean” profile. In broad kinome screens
(KINOMEscan®), it exhibits minimal interactions outside the Aurora family at 1 uM.

Table 1: Potency and Selectivity Profile
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Target Kinase IC50 (nM) Biological Role
Centrosome maturation,
Aurora A 44 + 4.5 )
Spindle assembly
Chromosome segregation,
Aurora B 2920 o
Cytokinesis
Aurora C 63+8.1 Meiosis (germ cell specific)
Centriole duplication (Common
PLK4 > 1,000
off-target)
FLT3 > 1,000 Hematopoietic signaling

Cellular Phenotyping

FMF-01-086-2 induces phenotypes consistent with dual Aurora A/B inhibition:
o G2/M Arrest: Failure to progress through mitosis.
o Polyploidy: Failed cytokinesis (Aurora B effect) leading to multinucleated cells.

o Spindle Defects: Monopolar spindles or alignment errors (Aurora A effect).

Part 3: Experimental Protocols (Self-Validating

Systems)
Protocol A: Validating Target Engagement (Western Blot)

Obijective: Confirm inhibition of Aurora A and B autophosphorylation and downstream
substrates.

Reagents:
e Cell Line: HCT116 or HeLa (synchronized in mitosis using Nocodazole if necessary).
e Compound: FMF-01-086-2 (10 nM — 1000 nM).

e Antibodies: p-Aurora A (Thr288), p-Histone H3 (Serl0).
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Workflow:
o Seeding: Plate cells at 70% confluence.

o Treatment: Treat with FMF-01-086-2 for 2—4 hours. Note: Short treatment prevents
secondary apoptotic signaling from obscuring direct kinase inhibition.

e Lysis: Lyse in RIPA buffer supplemented with phosphatase inhibitors (Na3VvVO4, NaF).
» Readout:

o p-Aurora A (T288): Loss of signal indicates Aurora A blockade.

o p-Histone H3 (S10): Loss of signal indicates Aurora B blockade.

 Validation Check: If p-H3(S10) is inhibited but p-Aurora A is not, check compound
degradation. FMF-01-086-2 should inhibit both equipotently.

Protocol B: Cell Cycle Analysis (Flow Cytometry)

Objective: Distinguish between G1 arrest (off-target) and G2/M arrest/Polyploidy (On-target).

Treatment: Treat cells with 100 nM FMF-01-086-2 for 24 hours.

Fixation: Fix in 70% ethanol (-20°C) for >2 hours.

Staining: Stain with Propidium lodide (PI) + RNase A.

Analysis:
o 4N Peak (G2/M): Should increase significantly.
o >4N Population: Indicates polyploidy (failed cytokinesis), a hallmark of Aurora B inhibition.

o Control: Compare with Nocodazole (pure M-phase arrest) to distinguish arrest from
polyploidy.

Part 4: Visualization of Signaling & Workflow

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b607484/docs?utm_src=pdf-body#technical-guide-fmf-01-086-2-high-fidelity-pan-aurora-kinase-inhibition
https://www.benchchem.com/product/b607484/docs?utm_src=pdf-body#technical-guide-fmf-01-086-2-high-fidelity-pan-aurora-kinase-inhibition
https://www.benchchem.com/product/b607484/docs?utm_src=pdf-body#technical-guide-fmf-01-086-2-high-fidelity-pan-aurora-kinase-inhibition
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607484?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Diagram: Aurora Kinase Signaling & Inhibition Logic

This diagram illustrates the dual inhibition of Aurora A and B by FMF-01-086-2 and the resulting
cellular consequences.
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Caption: FMF-01-086-2 exerts dual blockade on Aurora A and B, disrupting spindle formation
and cytokinesis.

Diagram: Kinome Selectivity Workflow
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This workflow demonstrates the validation steps required to confirm the "clean” profile of the
probe.
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Caption: Validation pipeline ensuring FMF-01-086-2 acts as a specific probe with no PLK4
interference.
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o Source:

o Significance: Establishes the chemical scaffold lineage and uses FMF-01-086-2
(Compound 19) as a negative control for PI3K selectivity, reinforcing its specificity for
Aurora kinases.
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» Stanford University / Gray Lab Probes D
o Source:

o Significance: Official repository of chemical probes developed by the Gray lab, listing FMF-
01-086-2 as the design

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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